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Compound of Interest

Difluorophosphoric acid
Compound Name:
hemihydrate

Cat. No.: B1442727

Proper handling and disposal of difluorophosphoric acid hemihydrate are critical for
ensuring laboratory safety and environmental protection. This substance is highly corrosive and
water-reactive, demanding strict adherence to established protocols.

Immediate Safety and Handling Precautions

Before handling difluorophosphoric acid hemihydrate, it is essential to be familiar with its
hazards. The substance causes severe skin burns and eye damage and can be toxic or fatal if
inhaled, ingested, or in contact with skin.[1][2] Upon heating or in a fire, it can produce
poisonous gases, including hydrogen fluoride and phosphoric acid fumes.[1][3]

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated area or
under a chemical fume hood.[4][5][6] The following PPE is mandatory:

o Hand Protection: Acid-resistant gloves (e.g., butyl rubber). Gloves must be inspected before
use and disposed of properly after.[2][3][5]

o Eye/Face Protection: Tightly fitting safety goggles and a face shield.[5]

» Protective Clothing: An acid-resistant lab coat or apron, and closed-toe shoes. For significant
spill risk, full protective clothing may be necessary.[2][3][7]
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» Respiratory Protection: If ventilation is inadequate or for emergency response, a self-
contained breathing apparatus (SCBA) is required.[5][7]

Spill Containment and Cleanup

In the event of a spill, immediate and careful action is required to prevent harm and
environmental contamination.

Emergency Spill Protocol:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3][5]
e Ventilate: Ensure the area is well-ventilated to disperse any vapors.[3][4]

e Contain: Stop the leak if it is safe to do so.[1][4]

e Absorb: Cover the spill with a dry, inert, non-combustible material such as vermiculite, dry
sand, or earth.[1][3][4]

o CRITICAL - Avoid Water:DO NOT USE WATER or wet methods for cleanup.[3] The
substance reacts vigorously with water, producing toxic and corrosive hydrofluoric acid.[1][3]

[7]

o Collect: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, clearly labeled, and closed container for hazardous waste.[4][5]

o Decontaminate: Clean the spill area once the material is removed, following your institution's
safety protocols for corrosive materials.

e Prevent Entry: Do not allow the spilled material or cleanup runoff to enter drains, sewers, or
waterways.[4][5]

Proper Disposal Procedures

Difluorophosphoric acid hemihydrate must be disposed of as hazardous waste. Improper
disposal can lead to severe environmental damage and legal consequences.

Step-by-Step Disposal Guide:
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» Classification: The waste must be classified as hazardous. Waste generators are responsible
for consulting US EPA guidelines (40 CFR 261.3) as well as state and local regulations to
ensure complete and accurate classification.[4]

o Containment: Collect waste difluorophosphoric acid hemihydrate, including any
contaminated materials from spills, in a designated, corrosive-resistant, and tightly sealed
container.[2][4][6] Do not store in metal containers.[2][6]

o Labeling: Clearly label the waste container with "Hazardous Waste," "Difluorophosphoric
Acid," and other required information according to institutional and regulatory standards.

o Storage: Store the sealed waste container in a cool, dry, well-ventilated, and designated
hazardous waste storage area, away from incompatible materials like bases, strong oxidizing
agents, and metals.[3][4] The storage area should be locked and accessible only to
authorized personnel.[2][4]

» Professional Disposal: Arrange for the collection and disposal of the waste through a
licensed and approved chemical waste disposal plant.[2][4][5][6] Do not attempt to neutralize
the waste in the lab unless you are specifically trained and equipped for the highly
exothermic reaction that will occur. Do not pour it down the drain or dispose of it with regular
trash.[5]

o Container Disposal: Do not reuse the original containers.[4] They should be triple-rinsed
(with an appropriate solvent, not water unless part of a formal neutralization procedure) and
disposed of as part of the hazardous waste stream.[4]

Chemical and Physical Properties

The following table summarizes key data for difluorophosphoric acid.
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Property Value

CAS Number 13779-41-4[4]
UN Number 1768[1][3]
Molecular Formula F2HO2P[4]

Molecular Weight 101.98 g/mol [4]
Appearance Colorless Liquid[7]
Density 1.583 g/cm3[4][8]
Boiling Point 115.9 °C[4][8]
Melting Point -75 °C[4][8]
Reacts violently with water; corrosive to most
Reactivity metals and glass in the presence of moisture.[1]

[3]7]

Operational Workflows

Visual guides can clarify complex procedures. The following diagrams illustrate the logical

relationships in handling and the step-by-step workflow for proper disposal.
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Hazard Relationship Logic
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Caption: Hazard and control relationships for difluorophosphoric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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